Cas no 120844-28-2 (3-AMINO-2,2-BIS(AMINOMETHYL)PROPAN-1-OL)

• Product Name: 3-AMINO-2,2-BIS(AMINOMETHYL)PROPAN-1-OL
• CAS No: 120844-28-2
• MF: C₅H₁₅N₃O
• MW: 133.192100763321
• CID: 2102120
• PubChem ID: 10877163
• Update Time: 2025-07-18

3-AMINO-2,2-BIS(AMINOMETHYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2,2-BIS(AMINOMETHYL)PROPAN-1-OL
• SCHEMBL1105854
• AKOS006338185
• (2,2-bis(aminomethyl)-3-aminopropan-1-ol)
• 120844-28-2
• EN300-105995

• Inchi： 1S/C5H15N3O/c6-1-5(2-7,3-8)4-9/h9H,1-4,6-8H2
• InChI Key： VMQAGVBDNJCBSQ-UHFFFAOYSA-N
• SMILES： OCC(CN)(CN)CN

Computed Properties

• Exact Mass: 133.121512110Da
• Monoisotopic Mass: 133.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-AMINO-2,2-BIS(AMINOMETHYL)PROPAN-1-OL

3-AMINO-2,2-BIS(AMINOMETHYL)PROPAN-1-OL (CAS No. 120844-28-2): An Overview and Recent Developments

3-Amino-2,2-bis(aminomethyl)propan-1-ol (CAS No. 120844-28-2) is a multifunctional organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as TRENOL, is characterized by its tris(aminomethyl)amine core and a primary alcohol group, making it a versatile building block for various applications.

The chemical structure of 3-amino-2,2-bis(aminomethyl)propan-1-ol consists of a central carbon atom bonded to three nitrogen atoms, each of which is part of an amino group. Additionally, one of the nitrogen atoms is also bonded to a primary alcohol group. This unique arrangement provides the molecule with multiple reactive sites, enabling it to participate in a wide range of chemical reactions and interactions.

In recent years, 3-amino-2,2-bis(aminomethyl)propan-1-ol has been extensively studied for its potential applications in drug development and materials science. One of the key areas of interest is its use as a chelating agent in metal complex formation. The presence of multiple amino groups and the alcohol functionality allows this compound to form stable complexes with various metal ions, which can be utilized in catalysis, sensing, and therapeutic applications.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-amino-2,2-bis(aminomethyl)propan-1-ol as a ligand in the synthesis of metallo-drugs. The researchers demonstrated that complexes formed with this ligand exhibited enhanced stability and bioavailability compared to traditional ligands. This finding has significant implications for the development of more effective and targeted therapeutic agents.

Beyond its use in metal complex formation, 3-amino-2,2-bis(aminomethyl)propan-1-ol has also shown promise in the field of polymer chemistry. Its multifunctional nature makes it an excellent monomer for the synthesis of advanced polymers with tailored properties. For instance, researchers at the University of California have developed novel polymeric materials using this compound as a building block. These materials exhibit improved mechanical strength and thermal stability, making them suitable for various industrial applications.

In the pharmaceutical industry, 3-amino-2,2-bis(aminomethyl)propan-1-ol has been explored as a potential drug candidate due to its ability to modulate biological processes. Studies have shown that this compound can interact with specific proteins and enzymes, leading to therapeutic effects. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-amino-2,2-bis(aminomethyl)propan-1-ol exhibited potent anti-inflammatory activity in vitro and in vivo models.

The safety profile of 3-amino-2,2-bis(aminomethyl)propan-1-ol has also been evaluated extensively. Toxicological studies have demonstrated that this compound is generally well-tolerated at therapeutic concentrations. However, as with any chemical compound used in pharmaceutical applications, careful consideration must be given to potential side effects and long-term safety.

In conclusion, 3-amino-2,2-bis(aminomethyl)propan-1-ol (CAS No. 120844-28-2) is a versatile compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and multifunctional nature make it an attractive candidate for various research and industrial uses. Ongoing studies continue to uncover new possibilities for this compound, further solidifying its importance in the scientific community.